Cas no 174899-65-1 (1-ethyl-3-methylimidazolium trifluoroacetate)

• Product Name: 1-ethyl-3-methylimidazolium trifluoroacetate
• CAS No: 174899-65-1
• MF: C₈H₁₁F₃N₂O₂
• MW: 224.18000
• MDL: MFCD08458492
• CID: 906223
• PubChem ID: 354335045
• Update Time: 2025-10-16

1-ethyl-3-methylimidazolium trifluoroacetate Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-methylimidazolium trifluoroacetate
• 1-ETHYLIMIDAZOLIUM TRIFLUOROACETATE
• 3-ethyl-1-methyl-1H-Imidazolium 2,2,2-trifluoroacetate
• 1-ethyl-3-methylimidazol-3-ium,2,2,2-trifluoroacetate
• [EMIM][TFA]
• [EMIM]TFA
• [EMIm] CF3COO
• 1-Methyl-3-ethylimidazolium trifluoroacetate
• SY105608
• SCHEMBL358901
• D90612
• 1-ethyl-3-methylimidazol-3-ium;2,2,2-trifluoroacetate
• E1307
• DB-064975
• 1-Ethyl-3-methyl-3-imidazolium Trifluoroacetate
• CS-0152009
• DTXSID40431192
• AKOS025394454
• 1-ETHYL-3-METHYLIMIDAZOLIUMTRIFLUOROACETATE
• MFCD08458492
• 174899-65-1

• MDL： MFCD08458492
• Inchi： InChI=1S/C6H11N2.C2HF3O2/c1-3-8-5-4-7(2)6-8;3-2(4,5)1(6)7/h4-6H,3H2,1-2H3;(H,6,7)/q+1;/p-1
• InChI Key： JOKVYNJKBRLDAT-UHFFFAOYSA-M
• SMILES： CCN1C=C[N+](=C1)C.C(=O)(C(F)(F)F)[O-]

Computed Properties

• Exact Mass: 224.07700
• Monoisotopic Mass: 224.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.9Ų

Experimental Properties

• Density: 1.3050 g/cm3 (10.00 ºC)
• Melting Point: -50 ºC
• Refractive Index: 1.4390 to 1.4430
• PSA: 48.94000
• LogP: -0.36890

1-ethyl-3-methylimidazolium trifluoroacetate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Additional information on 1-ethyl-3-methylimidazolium trifluoroacetate

Recent Advances in the Application of 1-Ethyl-3-methylimidazolium Trifluoroacetate (CAS: 174899-65-1) in Chemical Biology and Pharmaceutical Research

The ionic liquid 1-ethyl-3-methylimidazolium trifluoroacetate (EMIM TFA, CAS: 174899-65-1) has garnered significant attention in recent years due to its unique physicochemical properties and versatile applications in chemical biology and pharmaceutical research. This research brief synthesizes the latest findings on EMIM TFA, focusing on its role as a solvent, stabilizer, and reaction medium in drug discovery, protein engineering, and biocatalysis. Recent studies highlight its ability to enhance solubility, improve reaction yields, and maintain biomolecular stability under challenging conditions.

A 2023 study published in Green Chemistry demonstrated EMIM TFA's efficacy as a green solvent for the synthesis of bioactive heterocycles, achieving 85-92% yields while reducing hazardous waste generation. The compound's dual functionality as both solvent and catalyst was particularly notable in multicomponent reactions involving the formation of pharmacologically relevant scaffolds. Researchers attributed this to EMIM TFA's ability to stabilize reactive intermediates through hydrogen bonding networks facilitated by its trifluoroacetate anion.

In pharmaceutical formulation development, EMIM TFA has shown promise as a protein stabilizer. A recent Molecular Pharmaceutics publication (2024) reported its successful application in maintaining the structural integrity of monoclonal antibodies during lyophilization, with only 3-5% aggregation observed compared to 15-20% in conventional buffers. Nuclear magnetic resonance (NMR) studies revealed that EMIM TFA preferentially interacts with hydrophobic protein patches, preventing undesirable protein-protein interactions while preserving active site conformation.

Biocatalysis applications have particularly benefited from EMIM TFA's properties. A breakthrough study in ACS Catalysis (2023) demonstrated a 40-fold increase in enzymatic activity of lipase B from Candida antarctica when used in 20% (v/v) EMIM TFA/aqueous systems. Molecular dynamics simulations suggested that the ionic liquid's cation forms a protective solvation shell around the enzyme, while the anion participates in stabilizing the transition state. This finding opens new possibilities for industrial-scale biotransformations of poorly water-soluble pharmaceutical intermediates.

The safety profile of EMIM TFA has been systematically evaluated in recent toxicological studies. While showing lower cytotoxicity compared to other imidazolium-based ionic liquids (IC50 > 500 μM in HepG2 cells), researchers caution against its use in certain biological applications due to observed membrane permeability effects at concentrations above 100 mM. Ongoing structure-activity relationship studies aim to develop derivatives with improved biocompatibility while retaining the advantageous properties of the parent compound.

Looking forward, the unique properties of EMIM TFA (CAS: 174899-65-1) position it as a valuable tool for addressing several challenges in pharmaceutical development, particularly in the areas of poorly soluble drug formulation, continuous manufacturing processes, and sustainable chemistry. Current research directions include its application in mRNA vaccine stabilization and as a medium for electrochemical synthesis of complex natural product derivatives. These developments underscore the growing importance of ionic liquids in bridging chemical and biological approaches to drug discovery and development.